2-[(2,4-Dichlorophenyl)methyl]-4,7,8-trimethylpurino[8,7-b][1,3]oxazole-1,3-dione
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Description
This compound, also known by its CAS No. 899947-42-3, is a chemical with the molecular formula C17H14Cl2N4O3 . It has a molecular weight of 393.22.
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. It includes a purine ring, which is a heterocyclic aromatic organic compound, and an oxazole ring, which is a five-membered ring containing two heteroatoms .Scientific Research Applications
Antifungal Properties
- A compound structurally similar to the one , involving the 1,2,4-triazole class, demonstrated potential as an antifungal agent. This compound showed good solubility in alcohols, which is crucial for its biological applications. The thermodynamic parameters of solubility and transfer processes were calculated, indicating its potential for biological use (Volkova, Levshin, & Perlovich, 2020).
Anticancer and Antimicrobial Agents
- Research involving the synthesis of novel 1,3-oxazole derivatives has shown promising results in anticancer and antimicrobial activities. These compounds were evaluated against various cancer cell lines and pathogenic strains, demonstrating significant potential (Katariya, Vennapu, & Shah, 2021).
Corrosion Inhibition
- A triazole derivative, 3,5-bis(4-methylthiophenyl)-4H-1,2,4-triazole, related to the compound , was studied for its corrosion inhibition properties on mild steel. It exhibited high inhibition efficiencies in acidic media, suggesting its utility in corrosion protection (Lagrenée et al., 2002).
Oxidation Reagents
- 4-(p-Chloro)phenyl-1,2,4-triazole-3,5-dione, a compound with structural similarities, was used effectively as an oxidizing agent for converting pyrazolines to pyrazoles. This highlights its utility in organic synthesis and chemical transformations (Zolfigol et al., 2006).
Molecular Modeling and Synthetic Transformations
- Molecular modeling and synthetic transformations have been employed to understand the structure and reactivity of compounds like 2-[(2,4-Dichlorophenyl)methyl]-4,7,8-trimethylpurino[8,7-b][1,3]oxazole-1,3-dione. These studies provide insights into the potential applications of such compounds in various fields of chemistry and biology (Bratušek, Hvala, & Stanovnik, 1998).
Androgen Receptor Activities
- The androgen receptor activities of vinclozolin, a compound with a similar dichlorophenyl moiety, were studied, demonstrating its potential effects on human male reproduction. Such studies are crucial in understanding the biological activities and potential health implications of these compounds (Wong, Kelce, Sar, & Wilson, 1995).
Properties
IUPAC Name |
2-[(2,4-dichlorophenyl)methyl]-4,7,8-trimethylpurino[8,7-b][1,3]oxazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14Cl2N4O3/c1-8-9(2)26-16-20-14-13(23(8)16)15(24)22(17(25)21(14)3)7-10-4-5-11(18)6-12(10)19/h4-6H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNYSGCQHEZUUIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=NC3=C(N12)C(=O)N(C(=O)N3C)CC4=C(C=C(C=C4)Cl)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14Cl2N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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